![molecular formula C22H21NO4 B6243493 2-[(1S,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]acetic acid CAS No. 2408937-24-4](/img/no-structure.png)
2-[(1S,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]acetic acid
Overview
Description
The compound “2-[(1S,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]acetic acid” is a complex organic molecule. It contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis . The Fmoc group serves as a protective group for the amino group during peptide synthesis .
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It includes a cyclopentene ring, an acetic acid group, and a fluorenylmethyloxycarbonyl (Fmoc) group . The Fmoc group itself is a large aromatic system, which can contribute to the overall stability and properties of the compound .Chemical Reactions Analysis
As for the chemical reactions, the Fmoc group is typically removed (deprotected) under basic conditions, which allows the amino group to participate in peptide bond formation . Other reactions would depend on the specific conditions and reagents present.Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[(1S,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]acetic acid' involves the protection of the amine group, followed by the formation of the cyclopentenone ring, and then the deprotection of the amine group. The final step involves the addition of the acetic acid group to the cyclopentenone ring.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "Cyclopentadiene", "Palladium(II) acetate", "Triphenylphosphine", "Acetic anhydride", "Sodium borohydride", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Diethyl ether", "Ethanol", "Water" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluorene-9-methanol.", "9H-fluorene-9-methanol is reacted with methanesulfonyl chloride to form 9H-fluorene-9-methanesulfonate.", "9H-fluorene-9-methanesulfonate is reacted with cyclopentadiene in the presence of palladium(II) acetate and triphenylphosphine to form 2-[(9H-fluoren-9-yl)methoxy]cyclopent-2-en-1-one.", "2-[(9H-fluoren-9-yl)methoxy]cyclopent-2-en-1-one is reacted with acetic anhydride in the presence of sodium acetate to form 2-[(9H-fluoren-9-yl)methoxy]cyclopent-2-en-1-yl acetate.", "2-[(9H-fluoren-9-yl)methoxy]cyclopent-2-en-1-yl acetate is reacted with sodium borohydride in the presence of hydrochloric acid to form 2-[(1S,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]acetic acid.", "The amine protecting group is removed by reacting 2-[(1S,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]acetic acid with hydrochloric acid and sodium bicarbonate in water.", "The final product is obtained by filtering and drying the resulting solution." ] } | |
CAS RN |
2408937-24-4 |
Product Name |
2-[(1S,4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]acetic acid |
Molecular Formula |
C22H21NO4 |
Molecular Weight |
363.4 |
Purity |
95 |
Origin of Product |
United States |
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